Cas no 30646-49-2 (2-amino-N-[(oxolan-2-yl)methyl]benzamide)

• Product Name: 2-amino-N-[(oxolan-2-yl)methyl]benzamide
• CAS No: 30646-49-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD02032074
• CID: 316940
• PubChem ID: 3135654
• Update Time: 2025-05-21

2-amino-N-[(oxolan-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-amino-N-[(tetrahydro-2-furanyl)methyl]-
• 2-amino-N-(oxolan-2-ylmethyl)benzamide
• 2-Amino-N-(tetrahydro-2-furanylmethyl)benzamide
• 2-amino-N-tetrahydrofurfuryl-benzamide
• F1723-0226
• 2-amino-N-[(oxolan-2-yl)methyl]benzamide
• 30646-49-2
• 2-amino-N-((tetrahydrofuran-2-yl)methyl)benzamide
• HMS1753A12
• VS-00559
• EN300-14762
• 2-AMINO-N~1~-(TETRAHYDRO-2-FURANYLMETHYL)BENZAMIDE
• N-Benzooyl-L-asparticacid-beta-methylester
• MFCD02032074
• AKOS000264206
• Cambridge id 6080012
• VU0494456-1
• 2-Amino-N-(tetrahydro-furan-2-ylmethyl)-benzamide
• 2-amino-N-(tetrahydrofuran-2-ylmethyl)benzamide
• Oprea1_450268
• AKOS016051678
• CS-0308995
• DTXSID40389664
• BRD-A68197050-001-01-7
• benzamide, 2-amino-N-[(tetrahydro-2-furanyl)methyl]-, hydrochloride
• ALBB-012959
• STK520507
• BBL000315

• MDL： MFCD02032074
• Inchi： 1S/C12H16N2O2/c13-11-6-2-1-5-10(11)12(15)14-8-9-4-3-7-16-9/h1-2,5-6,9H,3-4,7-8,13H2,(H,14,15)
• InChI Key： GXJMUCRPBMVLOM-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.14970

2-amino-N-[(oxolan-2-yl)methyl]benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-amino-N-[(oxolan-2-yl)methyl]benzamide

Comprehensive Overview of 2-amino-N-[(oxolan-2-yl)methyl]benzamide (CAS No. 30646-49-2)

2-amino-N-[(oxolan-2-yl)methyl]benzamide, with the CAS registry number 30646-49-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both an amino group and a tetrahydrofuran (oxolane) moiety in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for benzamide-based compounds has surged due to their potential applications in targeting various diseases. Researchers are particularly interested in 2-amino-N-[(oxolan-2-yl)methyl]benzamide for its unique structural features, which may contribute to enhanced bioavailability and binding affinity. The compound's CAS No. 30646-49-2 is frequently searched in scientific databases, reflecting its relevance in current studies. Its synthesis and characterization have been explored in multiple peer-reviewed journals, highlighting its importance in medicinal chemistry.

One of the key trends in modern pharmacology is the development of small-molecule inhibitors, and 2-amino-N-[(oxolan-2-yl)methyl]benzamide fits into this category. Its potential to interact with specific enzymes or receptors makes it a candidate for further investigation in diseases like cancer, neurodegenerative disorders, and inflammatory conditions. The compound's oxolane ring is particularly noteworthy, as it often improves metabolic stability and solubility, addressing common challenges in drug design.

From a synthetic chemistry perspective, 30646-49-2 is often utilized as a building block for more complex molecules. Its amino group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the era of personalized medicine, where researchers aim to develop compounds with precise mechanisms of action. The compound's role in high-throughput screening assays further underscores its utility in early-stage drug discovery.

Environmental and safety considerations are also paramount when discussing 2-amino-N-[(oxolan-2-yl)methyl]benzamide. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. The compound's stability under various conditions has been a topic of interest, particularly for industrial-scale applications. Researchers often seek information on its solubility, melting point, and spectroscopic properties, which are critical for formulation and quality control.

In the context of green chemistry, efforts have been made to optimize the synthesis of 30646-49-2 using sustainable methods. Reducing waste and minimizing the use of toxic reagents are key priorities, aligning with global trends toward environmentally friendly practices. The compound's potential as a biodegradable intermediate adds to its appeal in industries aiming for eco-conscious production.

Looking ahead, 2-amino-N-[(oxolan-2-yl)methyl]benzamide is poised to remain a focal point in scientific research. Its combination of structural simplicity and functional versatility makes it an invaluable tool for chemists and biologists alike. As the demand for novel therapeutics grows, compounds like 30646-49-2 will continue to play a pivotal role in advancing our understanding of disease mechanisms and treatment strategies.